Cas no 15455-79-5 (Cholesterol Amyl Carbonate)
Cholesterol Amyl Carbonate Chemical and Physical Properties
Names and Identifiers
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- Cholest-5-en-3-ol (3b)-, 3-(pentyl carbonate)
- Cholesterol Amyl Carbonate
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] pentyl carbonate
- CHOLESTEROL N-AMYL CARBONATE
- Amyl Carbonic Acid Cholesterol Ester
- Cholesterol Pentyl Carbonate
- Pentyl Carbonic Acid Cholesterol Ester
- Cholesterol carbonic acid pentyl ester
- (3beta)-Cholest-5
- (3beta)-Cholest-5-en-3-yl pentyl carbonate
- AKOS015840192
- 15455-79-5
- DTXSID40659874
- MFCD00059503
- SCHEMBL4429143
- CS-0183054
- AXZGKUVSDXMPGA-FLFWOSPYSA-N
- (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL PENTYL CARBONATE
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- MDL: MFCD00059503
- Inchi: 1S/C33H56O3/c1-7-8-9-21-35-31(34)36-26-17-19-32(5)25(22-26)13-14-27-29-16-15-28(24(4)12-10-11-23(2)3)33(29,6)20-18-30(27)32/h13,23-24,26-30H,7-12,14-22H2,1-6H3/t24-,26+,27+,28-,29+,30+,32+,33-/m1/s1
- InChI Key: AXZGKUVSDXMPGA-FLFWOSPYSA-N
- SMILES: O(C(=O)OCCCCC)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 500.42300
- Monoisotopic Mass: 500.423
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 36
- Rotatable Bond Count: 12
- Complexity: 771
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 11.3
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: 103.0 to 107.0 deg-C
- Boiling Point: 573.2±20.0 °C at 760 mmHg
- Flash Point: 142.8±15.9 °C
- Refractive Index: 1.512
- PSA: 35.53000
- LogP: 9.73980
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
Cholesterol Amyl Carbonate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Storage Condition:4° CStore…,-4℃Store…Better
Cholesterol Amyl Carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0720-10g |
Cholesterol Amyl Carbonate |
15455-79-5 | 10g |
¥1960.0 | 2022-05-30 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0720-1g |
Cholesterol Amyl Carbonate |
15455-79-5 | 1g |
¥225.0 | 2022-05-30 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865581-1g |
Cholesterol Amyl Carbonate |
15455-79-5 | 1g |
¥198.00 | 2022-09-29 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C865581-5g |
Cholesterol Amyl Carbonate |
15455-79-5 | 5g |
¥968.00 | 2022-09-29 | ||
| abcr | AB140103-1 g |
Cholesterol n-amyl carbonate; . |
15455-79-5 | 1 g |
€79.80 | 2023-07-20 | ||
| abcr | AB140103-10 g |
Cholesterol n-amyl carbonate; . |
15455-79-5 | 10 g |
€437.10 | 2023-07-20 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0720-1G |
Cholesterol Amyl Carbonate |
15455-79-5 | 1g |
¥170.00 | 2024-04-17 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0720-10G |
Cholesterol Amyl Carbonate |
15455-79-5 | 10g |
¥1510.00 | 2024-04-17 | ||
| eNovation Chemicals LLC | D748536-1g |
CHOLESTEROL N-AMYL CARBONATE |
15455-79-5 | 95% | 1g |
$80 | 2024-06-07 | |
| 1PlusChem | 1P003PBN-10g |
CHOLESTEROL N-AMYL CARBONATE |
15455-79-5 | 10g |
$236.00 | 2024-06-20 |
Cholesterol Amyl Carbonate Suppliers
Cholesterol Amyl Carbonate Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
Additional information on Cholesterol Amyl Carbonate
Recent Advances in Cholesterol Amyl Carbonate (CAS 15455-79-5) Research: A Comprehensive Review
Cholesterol Amyl Carbonate (CAS 15455-79-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This cholesterol derivative, formed through the esterification of cholesterol with amyl carbonate, exhibits unique physicochemical properties that make it particularly valuable for drug delivery systems and biomaterial applications. Recent studies have focused on its potential as a novel excipient in lipid-based formulations, with particular attention to its ability to enhance drug solubility and bioavailability.
A 2023 study published in the Journal of Controlled Release demonstrated that Cholesterol Amyl Carbonate could significantly improve the encapsulation efficiency of hydrophobic drugs in liposomal formulations. The research team found that incorporating this compound at a 10% molar ratio increased drug loading capacity by approximately 40% compared to traditional cholesterol formulations. This enhancement was attributed to the compound's modified packing parameter and increased membrane fluidity, as confirmed by differential scanning calorimetry and small-angle X-ray scattering analyses.
In the realm of biomaterials, a groundbreaking study in Advanced Materials (2024) reported the development of Cholesterol Amyl Carbonate-based hydrogels with temperature-responsive properties. These hydrogels demonstrated remarkable biocompatibility and tunable mechanical properties, making them promising candidates for tissue engineering applications. The researchers utilized the compound's unique amphiphilic nature to create a self-assembling network that could respond to physiological temperature changes while maintaining structural integrity.
Pharmacokinetic studies have also revealed interesting properties of Cholesterol Amyl Carbonate. Research published in Molecular Pharmaceutics (2023) showed that this compound could modify the biodistribution profile of associated drugs, with a notable reduction in hepatic accumulation and increased tumor targeting efficiency in mouse models. These findings suggest potential applications in oncology drug delivery, particularly for chemotherapeutic agents that suffer from dose-limiting hepatotoxicity.
From a synthetic chemistry perspective, recent advancements in the production of Cholesterol Amyl Carbonate have focused on green chemistry approaches. A 2024 paper in Green Chemistry reported an enzymatic synthesis method using immobilized lipases, achieving yields exceeding 85% with excellent stereoselectivity. This development addresses previous challenges in large-scale production while minimizing environmental impact.
Ongoing clinical investigations are exploring the safety profile of Cholesterol Amyl Carbonate in various formulations. Preliminary results from Phase I trials (as reported in the European Journal of Pharmaceutical Sciences, 2024) indicate good tolerability at therapeutic doses, with no significant adverse effects observed. These findings pave the way for further clinical development of formulations incorporating this innovative excipient.
Looking forward, researchers are particularly excited about the potential of Cholesterol Amyl Carbonate in mRNA vaccine formulations. Early-stage studies suggest that its incorporation into lipid nanoparticles may improve storage stability and enhance cellular uptake, potentially addressing some of the current limitations in nucleic acid delivery systems. This application represents a promising frontier for this versatile compound in the rapidly evolving field of vaccine technology.
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